Cas no 2101197-05-9 ((4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol)

• Product Name: (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol
• CAS No: 2101197-05-9
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5183807
• Update Time: 2025-07-19

(4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol
• 1H-Pyrazole-5-methanol, 4-chloro-1-cyclopentyl-

• Inchi： 1S/C9H13ClN2O/c10-8-5-11-12(9(8)6-13)7-3-1-2-4-7/h5,7,13H,1-4,6H2
• InChI Key： WSODEYUKOGFUIK-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(CO)=C(Cl)C=N1

Additional information on (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol

Introduction to (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol (CAS No. 2101197-05-9)

(4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol, with the CAS number 2101197-05-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopentyl group and a chloro-substituted pyrazole ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of this compound features a methanol functional group attached to a pyrazole core, which is further substituted with a cyclopentyl moiety and a chlorine atom at the 4-position. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable building block in organic synthesis. The pyrazole ring, known for its stability and biological activity, is a common scaffold in medicinal chemistry, often used in the development of antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those containing pyrazole derivatives. Research has shown that modifications at the 4-position of the pyrazole ring can significantly influence the biological activity of the molecule. The chloro-substitution at this position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack, which is crucial for further functionalization.

The cyclopentyl group attached to the pyrazole ring adds another layer of complexity to this compound. Cyclopentyl groups are known to increase the lipophilicity of molecules, which can improve their membrane permeability and bioavailability. This feature makes (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol an attractive candidate for developing drugs that require efficient absorption and distribution within the body.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have been investigating its role in synthesizing kinase inhibitors, which are crucial for treating various types of cancer. The pyrazole core is particularly effective in targeting enzymes involved in cell proliferation and survival, making it a promising candidate for anticancer drug discovery.

Another area where this compound has shown promise is in the development of antiviral drugs. The structural features of (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol make it a suitable candidate for inhibiting viral enzymes such as proteases and polymerases. These enzymes are essential for viral replication, and inhibiting them can effectively prevent the spread of viruses within the host.

The methanol functional group in this compound also plays a significant role in its reactivity. Methanol can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are commonly used in organic synthesis. This versatility makes (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol a valuable intermediate for constructing more complex molecules.

In conclusion, (4-chloro-1-cyclopentyl-1H-pyrazol-5-yl)methanol (CAS No. 2101197-05-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing various bioactive molecules, particularly those targeting cancer and viral infections. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and medicinal chemistry.